Cas no 4472-92-8 (Cinnamylidenemalonic acid)

• Product Name: Cinnamylidenemalonic acid
• CAS No: 4472-92-8
• MF: C₁₂H₁₀O₄
• MW: 218.205403804779
• CID: 85061
• PubChem ID: 822797
• Update Time: 2025-09-26

Cinnamylidenemalonic acid Chemical and Physical Properties

Names and Identifiers

• Cinnamylidenemalonic acid
• 2-Carboxy-5-phenyl-2,4-pentadienoic acid
• 2-(3-Phenyl-2-propene-1-ylidene)malonic acid
• 3-Phenyl-2-propenylidenemalonic acid
• CINNAMALMALONICACID
• Einecs 224-746-3
• RARECHEM AL BO 2183
• 2-(3-Phenyl-2-propenylidene)malonic acid
• Malonic acid, cinnamylidene-, (E)-
• NSC28053
• 2-[(E)-3-phenylprop-2-enylidene]propanedioic acid
• NSC624483
• 2-(3-Phenylallylidene)malonic acid
• Cinnamalmalonic acid
• Propanedioic acid, (3-phenyl-2-propenylidene)-
• NSC-624483
• BS-23501
• (E)-2-(3-phenylallylidene)malonic acid
• CHEMBL2387750
• NSC 28053
• BLPUXJIIRIWMSQ-QPJJXVBHSA-N
• CS-0206295
• 4472-92-8
• NSC-28053
• SCHEMBL1614744
• 2-[(2E)-3-Phenyl-2-propenylidene]malonic acid #
• MFCD00014345
• AKOS000276929
• Malonic acid, cinnamylidene-
• 28028-86-6
• AG-207/12508005
• A872473
• Cinnamylidenmalonsaure
• A827497
• 2-[(2E)-3-phenylprop-2-en-1-ylidene]propanedioic acid

• Inchi： 1S/C12H10O4/c13-11(14)10(12(15)16)8-4-7-9-5-2-1-3-6-9/h1-8H,(H,13,14)(H,15,16)/b7-4+
• InChI Key： BLPUXJIIRIWMSQ-QPJJXVBHSA-N
• SMILES： OC(/C(/C(=O)O)=C\C=C\C1C=CC=CC=1)=O
• BRN： 1962423

Computed Properties

• Exact Mass: 218.05800
• Monoisotopic Mass: 218.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 74.6

Experimental Properties

• Color/Form: Uncertain
• Density: 1.342
• Melting Point: 208°C (dec.)
• Boiling Point: 484.6°Cat760mmHg
• Flash Point: 261°C
• PSA: 74.60000
• LogP: 1.79540
• Solubility: Uncertain
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Cinnamylidenemalonic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes